Cas no 887348-58-5 (1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline
• CAS No: 887348-58-5
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5976842
• PubChem ID: 7465164
• Update Time: 2025-07-02

1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline
• 3,4-dihydro-2H-quinolin-1-yl-[5-(4-methoxy-2-nitrophenyl)furan-2-yl]methanone
• Methanone, (3,4-dihydro-1(2H)-quinolinyl)[5-(4-methoxy-2-nitrophenyl)-2-furanyl]-
• VU0607156-1
• 1-[5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl]-1,2,3,4-tetrahydroquinoline
• AKOS002255743
• 887348-58-5
• (3,4-dihydroquinolin-1(2H)-yl)(5-(4-methoxy-2-nitrophenyl)furan-2-yl)methanone
• F3244-0350

• Inchi： 1S/C21H18N2O5/c1-27-15-8-9-16(18(13-15)23(25)26)19-10-11-20(28-19)21(24)22-12-4-6-14-5-2-3-7-17(14)22/h2-3,5,7-11,13H,4,6,12H2,1H3
• InChI Key： XBHULVPSAUGPMR-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1)(C1=CC=C(C2=CC=C(OC)C=C2[N+]([O-])=O)O1)=O

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 580.0±50.0 °C(Predicted)
• pka: 0.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline

Recent Advances in the Study of 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline (CAS: 887348-58-5)

The compound 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline (CAS: 887348-58-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The furan and tetrahydroquinoline moieties in its structure contribute to its ability to interact with diverse biological targets, making it a versatile candidate for further exploration. Computational modeling and high-throughput screening have identified several potential applications, including anti-inflammatory and anticancer therapies.

One of the key breakthroughs in the synthesis of 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline involves a multi-step process that ensures high yield and purity. Recent optimizations in the synthetic route have reduced the number of steps and improved scalability, which is critical for preclinical and clinical development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may exhibit selective cytotoxicity against cancer cell lines, with minimal effects on normal cells, highlighting its potential as a targeted therapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these attributes while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl-1,2,3,4-tetrahydroquinoline (CAS: 887348-58-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further development. Continued research and collaboration will be essential to fully realize its therapeutic potential and address the remaining challenges in drug development.